Cas no 2248358-40-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylate
• CAS No: 2248358-40-7
• MF: C₁₆H₉N₅O₄
• MW: 335.273762464523
• CID: 5971422
• PubChem ID: 165726384
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6517746
• 2248358-40-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylate

• Inchi： 1S/C16H9N5O4/c22-14-11-3-1-2-4-12(11)15(23)21(14)25-16(24)10-5-6-18-13(7-10)20-9-17-8-19-20/h1-9H
• InChI Key： PNRPPOLXQGNFIZ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN=C(C=1)N1C=NC=N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 335.06545379g/mol
• Monoisotopic Mass: 335.06545379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 107Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylate (CAS No. 2248358-40-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylate (CAS No. 2248358-40-7) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications. This molecule combines a 1,3-dioxoisoindoline moiety with a 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylate group, creating a hybrid structure that exhibits intriguing physicochemical properties. Researchers and industry professionals are particularly interested in its role as a building block for advanced materials and bioactive compounds.

In the context of current scientific trends, the demand for heterocyclic compounds like this one has surged, driven by their versatility in pharmaceutical development and material science. The presence of both triazole and isoindoline rings in this compound makes it a candidate for studying molecular interactions and drug design. Notably, the 1,2,4-triazole fragment is a common pharmacophore in antifungal and antiviral agents, which aligns with the growing focus on infectious disease research post-pandemic.

From a synthetic chemistry perspective, CAS No. 2248358-40-7 represents an interesting case study in multi-component reactions and esterification techniques. Its synthesis typically involves the coupling of 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylic acid with 1,3-dioxoisoindoline derivatives under controlled conditions. The compound's stability and solubility profile make it suitable for further derivatization, a feature highly valued in medicinal chemistry and agrochemical research.

The spectroscopic characterization of this compound reveals distinctive patterns in NMR and mass spectrometry, which are crucial for quality control in industrial applications. Recent publications have highlighted its potential as a fluorescence probe due to the conjugated system formed by the pyridine-triazole ensemble. This property is particularly relevant in the development of bioimaging agents and sensor materials, addressing the increasing demand for diagnostic tools in healthcare.

In material science, the 1,3-dioxoisoindoline core contributes to the compound's ability to form coordination complexes with various metals. This characteristic opens possibilities for creating organic electronic materials and catalysts. The compound's thermal stability, as evidenced by thermogravimetric analysis (TGA), suggests potential applications in high-performance polymers and coatings.

Regarding biological activity, while comprehensive studies are still ongoing, preliminary data indicate that the triazole-pyridine segment may interact with biological targets involved in enzyme inhibition. This aligns with current pharmaceutical industry interests in small molecule therapeutics for chronic diseases. However, it's important to note that further in vitro and in vivo studies are necessary to fully elucidate its pharmacological potential.

The commercial availability of CAS No. 2248358-40-7 through specialty chemical suppliers has facilitated its adoption in research laboratories worldwide. Current market trends show growing interest in such fine chemicals for high-throughput screening and combinatorial chemistry applications. The compound's structure-activity relationship (SAR) studies are particularly valuable for academic institutions and pharmaceutical companies engaged in lead compound optimization.

From an environmental standpoint, the compound's biodegradability profile and ecotoxicological data are becoming increasingly important considerations, reflecting the chemical industry's shift toward green chemistry principles. Recent advancements in computational chemistry have enabled more accurate predictions of its environmental fate, addressing regulatory requirements and sustainability goals.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylate represents a fascinating intersection of organic synthesis, materials science, and biological research. Its unique structural features and versatile applications position it as a compound of significant interest in multiple scientific domains. As research continues to uncover its full potential, this molecule is likely to play an increasingly important role in addressing contemporary challenges in healthcare and technology.